3,5-Dichloro-4-[(4-chloronaphthalen-1-yl)oxy]aniline

• CAS No.: 60963-41-9
• Molecular Formula: C16H10Cl3NO
• Molecular Weight: 338.6 g/mol
• IUPAC Name: 3,5-dichloro-4-(4-chloronaphthalen-1-yl)oxyaniline
• InChI: InChI=1S/C16H10Cl3NO/c17-12-5-6-15(11-4-2-1-3-10(11)12)21-16-13(18)7-9(20)8-14(16)19/h1-8H,20H2
• InChI Key: SYAUGZLBNMJVBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2Cl)OC3=C(C=C(C=C3Cl)N)Cl

Description

3,5-Dichloro-4-[(4-chloronaphthalen-1-yl)oxy]aniline is a useful research compound. Its molecular formula is C16H10Cl3NO and its molecular weight is 338.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 500 milliliter Parr bottle was charged 4-(4-chloro-1-naphthoxy)-3,5-dichloronitrobenzene (15.84 grams, 42.97 mmol) prepared in Part A and toluene (250 milliliters). The bottle was purged thoroughly with nitrogen and 5% platinum on carbon (0.50 grams) was added immediately following the purge. The reaction mixture was then hydrogenated for 1.5 hours on a rocking Parr hydrogenator at a pressure of 90-100 psi hydrogen at ambient temperature. The reaction mixture was filtered through a pad of celite and the filtrate concentrated under reduced pressure to afford pure 4-(4-chloro-1-naphthoxy)-3,5-dichloroaniline (13.99 grams, 41.31 mmol, 96%) as a white solid having a melting point of 145° C.-147° C. Elemental analysis of the white solid indicated the following: